Benzene,1-bromo-2-(1-methylethoxy)-4-nitro-

• IUPAC Name: 1-bromo-4-nitro-2-propan-2-yloxybenzene
• InChI: InChI=1S/C9H10BrNO3/c1-6(2)14-9-5-7(11(12)13)3-4-8(9)10/h3-6H,1-2H3
• InChI Key: XBBUHDSBHISUJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)[N+](=O)[O-])Br
• Molecular Formula: C9H10BrNO3
• DSSTOX Substance ID: DTXSID901270916
• Molecular Weight: 260.08 g/mol
• CAS RN: 423165-35-9

Description

Benzene, 1-bromo-2-(1-methylethoxy)-4-nitro- (or 1-Bromo-2-(1-methylethoxy)-4-nitrobenzene) is a heterocyclic aromatic compound with a molecular formula C7H7BrNO2. It is an organic compound that is used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. This compound is also used as a reagent in organic synthesis, as well as a catalyst in certain reactions.

Scientific Research Applications

Synthesis of Complex Organic Compounds

Research by Gu et al. (2009) demonstrates the practical synthesis of 5,5′-Methylene-bis(benzotriazole), highlighting a method that could be relevant for compounds with similar structural requirements. This synthesis process is noted for its efficiency, environmental friendliness, and ease of execution, suggesting potential applications in the preparation of metal passivators and light-sensitive materials.

Supramolecular Chemistry

The work of Cantekin, de Greef, and Palmans (2012) explores benzene-1,3,5-tricarboxamides (BTAs) and their significant role across various scientific disciplines. Their simple structure, along with the detailed understanding of their supramolecular self-assembly behavior, allows for their utilization in nanotechnology, polymer processing, and biomedical applications. This suggests potential applications for similarly structured compounds in creating one-dimensional, nanometer-sized structures stabilized by hydrogen bonding.

Antimicrobial Properties

A review by Marchese et al. (2017) on p-Cymene, a monoterpene with a benzene ring, discusses its broad spectrum of biological activity, including antimicrobial effects. This points to the potential of benzene derivatives in developing new antimicrobial agents, especially considering the urgent need for substances with such properties.

Environmental Impacts and Degradation

Research by Barchańska et al. (2019) on the stability and degradation pathways of nitisinone (NTBC) under various conditions provides insights into the environmental impacts and degradation processes of complex organic compounds. Understanding the stability and degradation products of such compounds is crucial for assessing their environmental footprint and potential biomedical applications.

Medicinal Chemistry and Drug Development

The review by Verma, Sinha, and Bansal (2019) highlights the significance of triazines, which share structural similarities with benzene derivatives, in medicinal chemistry. The broad spectrum of pharmacological activities associated with triazine analogs underscores the potential of benzene derivatives in drug development.